Cas no 1152522-12-7 (1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole)

• Product Name: 1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
• CAS No: 1152522-12-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 4572787
• Update Time: 2023-08-10

1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole
• 1-ethyl-2-pyrrolidin-2-ylbenzimidazole
• CWB52212
• SBB082203
• STL284929
• J3.550.617I
• 1-Ethyl-2-(2-pyrrolidinyl)-1H-benzoimidazole
• 1-ethyl-2-(pyrrolidin-2-yl)-1H-benzimidazole
• 1-Ethyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole
• Z1262254373
• 1H-benzimidazole, 1-ethyl-2-(2-pyrrolidinyl)-, dihydrochloride

• Inchi： 1S/C13H17N3/c1-2-16-12-8-4-3-6-10(12)15-13(16)11-7-5-9-14-11/h3-4,6,8,11,14H,2,5,7,9H2,1H3
• InChI Key： YEOXWGLZVWHYDC-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=NC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 215.142
• Monoisotopic Mass: 215.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles